Cas no 1892446-58-0 (Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1))

• Product Name: Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1)
• CAS No: 1892446-58-0
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5456591
• PubChem ID: 115022441
• Update Time: 2025-06-11

Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-phenylpyrrolidine;hydrochloride
• 1892446-58-0
• EN300-7353688
• Z2732815726
• 4-fluoro-2-phenylpyrrolidine hydrochloride
• Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1)

• Inchi： 1S/C10H12FN.ClH/c11-9-6-10(12-7-9)8-4-2-1-3-5-8;/h1-5,9-10,12H,6-7H2;1H
• InChI Key： WAUSTNLBWNOSTR-UHFFFAOYSA-N
• SMILES： N1CC(F)CC1C1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1)

Comprehensive Overview of Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) (CAS No. 1892446-58-0)

The compound Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) (CAS No. 1892446-58-0) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a phenyl group and a fluoro substituent, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated pyrrolidines has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This trend aligns with the growing focus on precision medicine and targeted drug delivery, where Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) serves as a key building block. Its CAS No. 1892446-58-0 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern research.

The synthesis and applications of Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) are often discussed in the context of green chemistry and sustainable synthesis. With the pharmaceutical industry prioritizing environmentally friendly practices, researchers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. Its hydrochloride salt form further enhances its solubility, making it suitable for various in vitro and in vivo studies.

Another area of interest is the compound's potential in neuropharmacology. The 4-fluoro-2-phenyl substitution pattern is structurally similar to motifs found in several neuroactive compounds, sparking investigations into its interactions with G-protein-coupled receptors (GPCRs). This aligns with current hot topics such as neurodegenerative disease research and psychiatric drug development, where Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) could play a pivotal role.

From a commercial perspective, suppliers and manufacturers of Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) (CAS No. 1892446-58-0) are expanding their portfolios to meet the needs of contract research organizations (CROs) and academic laboratories. The compound's purity and stability are critical factors, often highlighted in product specifications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, addressing the stringent requirements of regulatory agencies.

In summary, Pyrrolidine, 4-fluoro-2-phenyl-, hydrochloride (1:1) (CAS No. 1892446-58-0) represents a versatile and high-value chemical entity with broad applications in drug discovery and development. Its relevance to contemporary research themes, such as fluorine chemistry, CNS-targeted therapies, and sustainable synthesis, ensures its continued prominence in scientific literature and industrial workflows. As innovation in medicinal chemistry advances, this compound is poised to remain a focal point for researchers and industry professionals alike.